Cas no 1804490-95-6 (3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetic acid)

3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetic acid is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity for synthetic applications. The presence of bromine atoms at the 3- and 2-positions enhances its utility as a versatile intermediate in cross-coupling reactions, nucleophilic substitutions, and other functional group transformations. The difluoromethyl group introduces electron-withdrawing properties, influencing the compound's reactivity in medicinal chemistry and agrochemical synthesis. The acetic acid moiety further expands its applicability for derivatization or conjugation. This compound is particularly valuable in the preparation of fluorinated heterocycles, where precise structural modifications are required for target-oriented synthesis. Its stability and well-defined reactivity profile make it a reliable building block for advanced chemical research.
3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetic acid structure
1804490-95-6 structure
Product Name:3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetic acid
CAS No:1804490-95-6
MF:C9H7Br2F2NO2
MW:358.962188005447
CID:4866340
Update Time:2025-05-21

3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetic acid
    • Inchi: 1S/C9H7Br2F2NO2/c10-2-5-8(11)7(9(12)13)4(3-14-5)1-6(15)16/h3,9H,1-2H2,(H,15,16)
    • InChI Key: GGXPNEWEIZWPPV-UHFFFAOYSA-N
    • SMILES: BrC1C(CBr)=NC=C(CC(=O)O)C=1C(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 256
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.2

3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029053888-1g
3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetic acid
1804490-95-6 97%
1g
$1,519.80 2022-04-02

Additional information on 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetic acid

3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1804490-95-6): An Overview of a Promising Compound in Pharmaceutical Research

3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1804490-95-6) is a unique and versatile compound that has garnered significant attention in the field of pharmaceutical research. This compound, characterized by its complex molecular structure, holds potential applications in various therapeutic areas, including oncology, neurology, and infectious diseases. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetic acid is particularly noteworthy. It consists of a pyridine ring substituted with bromine and difluoromethyl groups, along with an acetic acid moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The bromine atoms, for instance, can participate in various chemical reactions, making the compound a valuable intermediate in organic synthesis. The difluoromethyl group, on the other hand, enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.

The synthesis of 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetic acid has been explored using several methodologies. One common approach involves the sequential addition of bromine and difluoromethyl groups to a pyridine derivative followed by the introduction of the acetic acid moiety. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For example, a study published in the Journal of Organic Chemistry in 2021 described a novel one-pot synthesis method that significantly reduced reaction time and improved yield.

In terms of biological activity, 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetic acid has shown promising results in various preclinical studies. One area of particular interest is its potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action is believed to involve the inhibition of specific signaling pathways involved in cell proliferation and survival.

Beyond oncology, 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetic acid has also been investigated for its neuroprotective properties. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound effectively reduced neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects were attributed to its ability to modulate oxidative stress and inflammation pathways.

Infectious diseases represent another potential application area for 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetic acid. Preliminary studies have shown that this compound possesses broad-spectrum antimicrobial activity against both gram-positive and gram-negative bacteria. Additionally, it has demonstrated efficacy against drug-resistant strains, making it a promising candidate for developing new antibiotics.

The safety profile of 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetic acid is an important consideration for its potential therapeutic use. Preclinical toxicology studies have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1804490-95-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and explore new applications across various medical fields.

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